Cas no 1788681-05-9 (1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione)

• Product Name: 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione
• CAS No: 1788681-05-9
• MF: C₂₁H₂₂ClNO₂S
• MW: 387.92288351059
• CID: 5367876
• Update Time: 2025-06-03

1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[7-(2-Chlorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-4-phenyl-1,4-butanedione
• 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione

• Inchi： 1S/C21H22ClNO2S/c22-18-9-5-4-8-17(18)20-12-13-23(14-15-26-20)21(25)11-10-19(24)16-6-2-1-3-7-16/h1-9,20H,10-15H2
• InChI Key： ZOJDFMUYQAVPKE-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2Cl)SCC1)(=O)CCC(C1=CC=CC=C1)=O

Additional information on 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione

Comprehensive Overview of 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione (CAS No. 1788681-05-9)

The compound 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione (CAS No. 1788681-05-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thiazepane-derived compound features a chlorophenyl moiety and a phenylbutanedione backbone, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in areas such as oncology, neurology, and metabolic disorders. The 1,4-thiazepan-4-yl core of this compound is a key structural feature that aligns with current trends in drug discovery, where heterocyclic frameworks are prioritized for their versatility and bioactivity. The presence of the 2-chlorophenyl group further enhances its binding affinity to specific protein targets, a topic frequently explored in structure-activity relationship (SAR) studies.

One of the most searched questions in the scientific community revolves around the synthetic routes for complex molecules like 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione. Researchers often inquire about optimized reaction conditions, catalysts, and yield improvements. This compound’s synthesis typically involves multi-step organic transformations, including cyclization and functional group interconversion, which are critical for achieving high purity and scalability—a common challenge in industrial applications.

The pharmacokinetic properties of this compound are another hot topic, especially in the context of drug delivery and bioavailability. Its logP value and solubility profile are frequently analyzed to predict its behavior in vivo, a subject of great interest to pharmacologists. Additionally, the metabolic stability of the thiazepane ring is a focus area, as it influences the compound’s half-life and efficacy.

From a commercial perspective, CAS No. 1788681-05-9 is often discussed in the context of patent landscapes and intellectual property. Companies and academic institutions are keen to explore its potential as a lead compound for new drug development, particularly in competitive markets like central nervous system (CNS) disorders. The compound’s mechanism of action is also a recurring theme in scientific literature, with hypotheses suggesting interactions with G-protein-coupled receptors (GPCRs) or enzyme inhibition.

Environmental and green chemistry considerations are increasingly relevant in the synthesis and application of such compounds. Researchers are exploring sustainable methodologies to produce 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione with minimal waste and energy consumption, aligning with global ESG (Environmental, Social, and Governance) goals. This aligns with the growing demand for eco-friendly pharmaceuticals.

In summary, 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-4-phenylbutane-1,4-dione represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research and innovation. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in the next generation of precision medicine.